Cas no 81026-61-1 ((2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name))
81026-61-1 structure
Product Name:(2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name)
CAS No:81026-61-1
MF:C15H24O11
MW:380.344466209412
CID:1802749
Update Time:2024-03-01
(2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name) Chemical and Physical Properties
Names and Identifiers
-
- [(1S)-1,4aα,5,6,7,7aα-Hexahydro-5α,6α,7α-trihydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1α-yl]β-D-glucopyranoside
- (2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name)
- (2S,3S,4R,5R,6S)-6-[[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl]oxy]-2-(dihydroxymethyl)oxane-2,3,4,5-tetrol
- Paulownioside
- Des-cinnamoyl-globularimin
-
- Inchi: 1S/C15H24O11/c16-5-14(22)3-1-6-2-4-24-11(7(6)14)25-12-9(18)8(17)10(19)15(23,26-12)13(20)21/h2,4,6-13,16-23H,1,3,5H2/t6-,7-,8-,9-,10+,11?,12+,14-,15+/m1/s1
- InChI Key: HRCBFNSQUDOYRQ-YCWFDIDMSA-N
- SMILES: O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@](C([H])(O[H])O[H])(O[H])O1)O[H])O[H])O[H])C1([H])[C@@]2([H])[C@@]([H])(C([H])=C([H])O1)C([H])([H])C([H])([H])[C@]2(C([H])([H])O[H])O[H]
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 26
- XLogP3: -2.438
(2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name) Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
81026-61-1 ((2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk